Cas no 1161009-89-7 (4-(9,9'-Spirobifluorenyl)pinacolboronate)

• Product Name: 4-(9,9'-Spirobifluorenyl)pinacolboronate
• CAS No: 1161009-89-7
• MF: C₃₁H₂₇BO₂
• MW: 442.355888605118
• MDL: MFCD30187275
• CID: 2199925
• PubChem ID: 354334791
• Update Time: 2025-05-20

4-(9,9'-Spirobifluorenyl)pinacolboronate Chemical and Physical Properties

Names and Identifiers

• 4,?4,?5,?5-?tetramethyl-?2-?(9,?9'-?spirobi[9H-?fluoren]?-?4-?yl)?-1,?3,?2-?Dioxaborolane
• 2-(9,9'-Spirobi[fluoren]-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (9,9'-Spirobi[fluoren]-4-yl)boronic Acid Pinacol Ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9'-spirobi[fluorene]
• 4,4,5,5-Tetramethyl-2-(9,9'-spirobi[9H-fluoren]-4-yl)-1,3,2-dioxaborolane
• AK542399
• S0994
• 4,4,5,5-tetramethyl-2-(9,9'-spirobi[fluorene]-4'-yl)-1,3,2-dioxaborolane
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9'-spirobi[9H-fluorene]
• 4,4,5,5-tetramethyl-2-(9,9'-spirobi[9H-fluoren]-4-yl)-1,3,2-diox
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9'-spirobi[9H-flu
• 4,4,5,5-Tetramethyl-2-(9,9a(2)-spirobi[9H-fluoren]-4-yl)-1,3,2-dioxaborolane
• 9,9'-Spirobi[9H-fluorene]-4-ylboronicacid pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan -2-yl)-9,9'-spirobi[fluorene]
• DTXSID201146623
• 4,4,5,5-tetramethyl-2-{9,9'-spirobi[fluoren]-4-yl}-1,3,2-dioxaborolane
• 1161009-89-7
• DS-19142
• MFCD30187275
• SCHEMBL6128531
• DB-106214
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(9,9'-spirobi[9H-fluoren]-4-yl)-
• F15335
• AKOS027460645
• A11922
• CS-0163190
• 4-(9,9'-Spirobifluorenyl)pinacolboronate

• MDL： MFCD30187275
• Inchi： 1S/C31H27BO2/c1-29(2)30(3,4)34-32(33-29)27-19-11-18-26-28(27)22-14-7-10-17-25(22)31(26)23-15-8-5-12-20(23)21-13-6-9-16-24(21)31/h5-19H,1-4H3
• InChI Key： GPTMWZAAIQOCLM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C=2C2C=CC=CC=2C23C3C=CC=CC=3C3=CC=CC=C23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 442.2104103g/mol
• Monoisotopic Mass: 442.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216.0 to 220.0 deg-C

4-(9,9'-Spirobifluorenyl)pinacolboronate Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 4-(9,9'-Spirobifluorenyl)pinacolboronate

Latest Research on 4-(9,9'-Spirobifluorenyl)pinacolboronate (CAS: 1161009-89-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(9,9'-Spirobifluorenyl)pinacolboronate (CAS: 1161009-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronate ester derivative, characterized by its spirobifluorene core, serves as a critical intermediate in the synthesis of organic electronic materials, pharmaceutical agents, and bioactive molecules. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis, highlighting its role in constructing complex molecular architectures with high efficiency and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of 4-(9,9'-Spirobifluorenyl)pinacolboronate in the development of novel kinase inhibitors. The compound's boronate moiety facilitated efficient coupling with halogenated heterocycles, yielding potent inhibitors targeting aberrant signaling pathways in cancer. Notably, the spirobifluorene scaffold contributed to enhanced solubility and stability, addressing common challenges in drug formulation. These findings underscore the compound's potential as a versatile building block in drug discovery.

Further investigations into the photophysical properties of 4-(9,9'-Spirobifluorenyl)pinacolboronate have revealed its promise in optoelectronic applications. A study in Advanced Materials (2024) reported its incorporation into organic light-emitting diodes (OLEDs), where the rigid spirobifluorene structure minimized aggregation-induced quenching, resulting in improved device performance. The boronate group's compatibility with diverse functionalization strategies further enables fine-tuning of electronic properties, making it a valuable component in materials science.

From a synthetic perspective, recent advancements in the preparation of 4-(9,9'-Spirobifluorenyl)pinacolboronate have focused on optimizing yield and purity. A 2024 Organic Process Research & Development article detailed a scalable, palladium-catalyzed borylation protocol using pinacolborane, achieving >90% yield with minimal byproducts. This methodological improvement is critical for industrial-scale applications, particularly in the production of high-performance materials and pharmaceuticals.

In conclusion, 4-(9,9'-Spirobifluorenyl)pinacolboronate (CAS: 1161009-89-7) exemplifies the intersection of chemical biology and materials science, with growing relevance in drug discovery and optoelectronics. Ongoing research continues to expand its applications, driven by its structural robustness and synthetic versatility. Future directions may explore its use in targeted drug delivery systems or as a probe for bioimaging, leveraging its unique photophysical characteristics.